1-(4-Nitrophenyl)ethanol
Overview
Description
1-(4-Nitrophenyl)ethanol is a chemical compound with the molecular formula C8H9NO3 . It is used as a phosphate protecting reagent and O6 of deoxyguanosine .
Molecular Structure Analysis
The molecular structure of 1-(4-Nitrophenyl)ethanol consists of 8 carbon atoms, 9 hydrogen atoms, and 3 oxygen atoms . The InChI code for the compound is InChI=1S/C8H9NO3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6,10H,1H3
.
Chemical Reactions Analysis
The catalytic reduction of 4-nitrophenol is a well-studied reaction and is often used to assess the activity of nanostructured materials . The reduction of 4-nitrophenol is considered a universally accepted model catalytic reaction due to the ease of measuring kinetic parameters through monitoring the reaction by UV–visible spectroscopic techniques .
Physical And Chemical Properties Analysis
1-(4-Nitrophenyl)ethanol has a molecular weight of 167.16 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . The topological polar surface area of the compound is 66 Ų .
Scientific Research Applications
Catalytic Reduction of 4-Nitrophenol
- Scientific Field : Nanotechnology and Catalysis .
- Application Summary : The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of nanostructured materials . Thousands of researchers have explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP .
- Methods of Application : Synthesis of various nanostructured materials and their use as catalysts for the reduction of nitrophenol in the presence of reducing agents have been discussed . The catalytic efficiencies of these materials are mainly governed by properties such as shape and size (which is inversely related to the surface area), electrochemistry of the material, regeneration of surface for activity, and the carrier system .
- Results or Outcomes : The catalytic reduction of 4-NP is considered a universally accepted model catalytic reaction due to the easy measurement of kinetic parameters through monitoring the reaction by UV–visible spectroscopic techniques .
Henry Reaction for Nitroalcohol Synthesis
- Scientific Field : Organic Chemistry .
- Application Summary : The Henry reaction, also known as the nitro alcohol reaction, is a powerful carbon–carbon bond-forming reaction that can be used to synthesize 2-nitro alcohols by the reaction between nitroalkane and an aromatic compound . In this context, 1-(4-Nitrophenyl)ethanol can be synthesized from 4-nitrophenyl aldehyde and nitromethane .
- Methods of Application : The reaction is performed by stirring at ambient temperature with high product yield . Calcined Eggshell (CES) is used as a natural catalyst .
- Results or Outcomes : The method is cost-effective, uses renewable feedstock, a green reaction medium, biodegradable and the catalyst is reusable .
Phosphate Protecting Reagent
- Scientific Field : Biochemistry .
- Application Summary : 1-(4-Nitrophenyl)ethanol is used as a phosphate protecting reagent . Protecting groups are used in biochemistry to temporarily mask a functional group to prevent it from reacting during a particular chemical transformation .
- Methods of Application : The specific methods of application can vary depending on the exact biochemical process being performed .
- Results or Outcomes : The use of 1-(4-Nitrophenyl)ethanol as a phosphate protecting reagent can help facilitate complex biochemical transformations by preventing unwanted reactions .
Synthesis of 4-Methyl-1H-indole-2,3-dione
- Scientific Field : Organic Chemistry .
- Application Summary : 1-(4-Nitrophenyl)ethanol can be used in the synthesis of 4-Methyl-1H-indole-2,3-dione , a compound that has various applications in organic chemistry .
- Methods of Application : The specific methods of synthesis can vary depending on the exact reaction conditions and the presence of other reagents .
- Results or Outcomes : The successful synthesis of 4-Methyl-1H-indole-2,3-dione can be confirmed using various analytical techniques .
Phosphate Protecting Reagent
- Scientific Field : Biochemistry .
- Application Summary : 1-(4-Nitrophenyl)ethanol is used as a phosphate protecting reagent . Protecting groups are used in biochemistry to temporarily mask a functional group to prevent it from reacting during a particular chemical transformation .
- Methods of Application : The specific methods of application can vary depending on the exact biochemical process being performed .
- Results or Outcomes : The use of 1-(4-Nitrophenyl)ethanol as a phosphate protecting reagent can help facilitate complex biochemical transformations by preventing unwanted reactions .
Synthesis of 4-Methyl-1H-indole-2,3-dione
- Scientific Field : Organic Chemistry .
- Application Summary : 1-(4-Nitrophenyl)ethanol can be used in the synthesis of 4-Methyl-1H-indole-2,3-dione , a compound that has various applications in organic chemistry .
- Methods of Application : The specific methods of synthesis can vary depending on the exact reaction conditions and the presence of other reagents .
- Results or Outcomes : The successful synthesis of 4-Methyl-1H-indole-2,3-dione can be confirmed using various analytical techniques .
Safety And Hazards
Future Directions
The future directions of research on 1-(4-Nitrophenyl)ethanol could involve further exploration of its use in the catalytic reduction of 4-nitrophenol. This reaction is a benchmark for assessing the activity of nanostructured materials, and thousands of researchers have already explored their synthesized efficient catalytic nanostructured materials by performing this reaction .
properties
IUPAC Name |
1-(4-nitrophenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRJFHXYELTYDSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20343805 | |
Record name | 1-(4-Nitrophenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Nitrophenyl)ethanol | |
CAS RN |
6531-13-1 | |
Record name | 1-(4-Nitrophenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-nitrophenyl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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